Cas no 22594-21-4 (3(2H)-Furanone, 4-(acetyloxy)dihydro-)
22594-21-4 structure
Product Name:3(2H)-Furanone, 4-(acetyloxy)dihydro-
CAS No:22594-21-4
Molecular Formula:C6H8O4
Molecular Weight:144.12532
CID:1410717
PubChem ID:84819863
3(2H)-Furanone, 4-(acetyloxy)dihydro- Properties
Names and Identifiers
-
- 3(2H)-Furanone, 4-(acetyloxy)dihydro-
- 4-acetoxytetrahydrofuran-3-one
- A919963
- 4-OXOOXOLAN-3-YL ACETATE
- 4-Oxotetrahydrofuran-3-ylacetate
- 4-Oxotetrahydrofuran-3-yl acetate
- 22594-21-4
-
- InChIKey： IUAGBUPLXZZWDC-UHFFFAOYSA-N
- Inchi： InChI=1S/C6H8O4/c1-4(7)10-6-3-9-2-5(6)8/h6H,2-3H2,1H3
- SMILES： CC(OC1COCC1=O)=O
Computed Properties
- Exact Mass: 144.04224
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Rotatable Bond Count: 2
- Monoisotopic Mass: 144.04225873g/mol
- Heavy Atom Count: 10
- Complexity: 163
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: -0.3
- Topological Polar Surface Area: 52.6Ų
Experimental Properties
- PSA: 52.6
3(2H)-Furanone, 4-(acetyloxy)dihydro- Pricemore >>
| Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A159002794-1g |
4-Oxotetrahydrofuran-3-yl acetate |
22594-21-4 | 95% | 1g |
$378.00 | 2023-09-02 | |
| Ambeed | A989351-1g |
4-Oxotetrahydrofuran-3-yl acetate |
22594-21-4 | 95+% | 1g |
$350.0 | ||
| Chemenu | CM195785-1g |
4-oxotetrahydrofuran-3-yl acetate |
22594-21-4 | 95% | 1g |
$405 | 2021-08-05 |
3(2H)-Furanone, 4-(acetyloxy)dihydro- Related Literature
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Agustí Lledó,Julius Rebek Jr. Chem. Commun., 2010,46, 8630-8632
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2. Dynamic helicity inversion in an octahedral cobalt(ii) complex system via solvato-diastereomerism†Hiroyuki Miyake,Hideki Sugimoto,Hitoshi Tamiaki,Hiroshi Tsukube Chem. Commun., 2005, 4291-4293
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Inês C. M. Vaz,Marisa A. A. Rocha,João A. P. Coutinho,Margarida Bastos,Luís M. N. B. F. Santos Phys. Chem. Chem. Phys., 2016,18, 19267-19275
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Yong Xu,Yang Zhao,Lei Chen,Xuchun Wang,Jianxia Sun,Haihua Wu,Feng Bao,Jian Fan,Qiao Zhang Nanoscale, 2015,7, 6790-6797
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E. Choudhary,V. Szalai RSC Adv., 2016,6, 67992-67996
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Satoru Kuwano,Erika Takahashi,Jun Kikushima,Shohei Sase,Kei Goto New J. Chem., 2023,47, 9569-9574
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10. Front cover
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:22594-21-4)3(2H)-Furanone, 4-(acetyloxy)dihydro-
Purity:99%
Quantity:1g
Price($):315.0